Cas no 1805254-50-5 (3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805254-50-5
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4867823
• Update Time: 2025-10-30

3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4BrF5N2/c10-7-4(8(11)12)3-6(9(13,14)15)17-5(7)1-2-16/h3,8H,1H2
• InChI Key： KEXMDCROEYWPGC-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=NC(C(F)(F)F)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Analysis of 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805254-50-5)

3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805254-50-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, difluoromethyl, and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it invaluable for developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable chemistry and precision agriculture solutions.

The molecular architecture of 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile features a pyridine core substituted with electron-withdrawing groups, enhancing its utility in cross-coupling reactions and nucleophilic substitutions. Researchers particularly value its trifluoromethyl group, which improves metabolic stability and bioavailability in drug candidates—a key focus in modern medicinal chemistry. Recent studies highlight its role in creating next-generation pesticides with reduced environmental impact, addressing global concerns about food security and eco-friendly farming practices.

In the context of green chemistry, this compound’s synthetic pathways are being optimized to minimize waste and energy consumption. Innovations in catalytic fluorination techniques have streamlined its production, reflecting industry shifts toward cost-effective and scalable processes. These advancements resonate with the increasing search queries around "fluorinated building blocks" and "high-value heterocycles", underscoring its relevance in both academic and industrial settings.

From an analytical perspective, CAS No. 1805254-50-5 exhibits distinct spectroscopic signatures, facilitating its identification via NMR and mass spectrometry. Its stability under various pH conditions makes it suitable for formulation development, a topic frequently explored in pharmaceutical forums. Furthermore, its compatibility with continuous flow chemistry systems positions it as a candidate for automated synthesis platforms, a trending topic in Industry 4.0 discussions.

The commercial potential of 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile is amplified by its patent landscape, with applications spanning herbicide resistance modifiers and kinase inhibitors. As regulatory agencies emphasize safer chemical alternatives, this compound’s low ecotoxicity profile aligns with global standards like REACH and EPA guidelines. Such attributes drive its inclusion in high-throughput screening libraries, answering frequent queries about "fragment-based drug design".

Emerging trends in AI-driven molecular modeling have further spotlighted this compound, as its structural motifs are leveraged to train algorithms for de novo drug discovery. This intersection of computational chemistry and experimental validation addresses popular searches on "machine learning in synthesis". Additionally, its role in photoaffinity labeling studies provides tools for target identification, a hot topic in proteomics research.

In summary, 3-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805254-50-5) exemplifies the convergence of innovation and practical application in modern chemistry. Its multifaceted applications—from crop science to drug development—cater to pressing societal needs while adhering to environmental stewardship principles. As research evolves, this compound is poised to remain at the forefront of cutting-edge chemical solutions.